1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+)
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Description
1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) is a chemical compound that combines the properties of a trifluoromethyl group with a zirconium metal center
Properties
Molecular Formula |
C20H16F12O8Zr |
|---|---|
Molecular Weight |
703.5 g/mol |
IUPAC Name |
1,1,1-trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) |
InChI |
InChI=1S/4C5H5F3O2.Zr/c4*1-3(9)2-4(10)5(6,7)8;/h4*2,10H,1H3;/q;;;;+4/p-4 |
InChI Key |
WYYHZWGGPPBCMA-UHFFFAOYSA-J |
Canonical SMILES |
CC(=O)C=C(C(F)(F)F)[O-].CC(=O)C=C(C(F)(F)F)[O-].CC(=O)C=C(C(F)(F)F)[O-].CC(=O)C=C(C(F)(F)F)[O-].[Zr+4] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) typically involves the reaction of 1,1,1-trifluoro-2,4-pentanedione with a zirconium precursor. One common method is to react 1,1,1-trifluoro-2,4-pentanedione with zirconium tetrachloride in the presence of a base such as triethylamine. The reaction is usually carried out in an inert atmosphere to prevent oxidation and moisture interference.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form zirconium oxides.
Reduction: Reduction reactions can lead to the formation of zirconium hydrides.
Substitution: The trifluoromethyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield zirconium dioxide, while reduction can produce zirconium hydrides. Substitution reactions can result in a variety of trifluoromethyl-substituted derivatives .
Scientific Research Applications
1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) has several scientific research applications:
Catalysis: The compound is used as a catalyst in various organic reactions, including polymerization and hydrogenation.
Materials Science: It is employed in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers.
Organic Synthesis: The compound serves as a reagent in the synthesis of complex organic molecules, particularly those containing trifluoromethyl groups.
Mechanism of Action
The mechanism of action of 1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) involves its ability to coordinate with other molecules through its zirconium center. This coordination can activate substrates and facilitate various chemical transformations. The trifluoromethyl group also contributes to the compound’s reactivity by stabilizing intermediates and enhancing the electrophilicity of the zirconium center .
Comparison with Similar Compounds
Similar Compounds
1,1,1-Trifluoro-2,4-pentanedione: A similar compound that lacks the zirconium center but shares the trifluoromethyl group.
Nickel(2+);1,1,1-trifluoro-4-oxopent-2-en-2-olate: A nickel-based analog with similar coordination properties.
Platinum(II) trans-Bis-(1,1,1-trifluoro-4-iminopentan-2-onate): A platinum-based compound with similar structural features
Uniqueness
1,1,1-Trifluoro-4-oxopent-2-en-2-olate;zirconium(4+) is unique due to its combination of a trifluoromethyl group and a zirconium metal center. This combination imparts distinct reactivity and stability, making it valuable for specific applications in catalysis and materials science .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
